2-methoxy-D3-phenol-3,4,5,6-D4
Overview
Description
Scientific Research Applications
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Quantum Chemical Calculations
- Field : Chemistry
- Application : 2-methoxy-D3-phenol-3,4,5,6-D4 is used in quantum chemical calculations . It’s used to calculate physico-chemical properties, which play an important role in determining the toxicity of a material .
- Methods : The Gaussian 09 software package is used for theoretical quantum chemical calculations . DFT/B3LYP/6-311G (d, p) basis is used to perform geometric optimization and vibrational frequency determination of the molecule . The statistical thermochemical calculations of the molecule were done at DFT/B3LYP/6-311G (d, p) basis set to calculate the standard thermodynamic functions .
- Results : The various NLO properties like dipole moment (μ), mean linear polarizability (α), anisotropic polarizability (Δα), first order hyperpolarizability (β), second order hyperpolarizability (γ) in terms of x, y, z components for 2-methoxy-D3-phenol-3,4,5,6-D4 were calculated .
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Drug Metabolism and Oxidative Stress Research
- Field : Pharmacology
- Application : 2-methoxy-D3-phenol-3,4,5,6-D4 is a valuable tool in research related to drug metabolism and oxidative stress .
- Methods : Its stable isotopic labeling allows for precise tracking of its metabolism in biological systems .
- Results : This provides important insights into the mechanisms of drug action and metabolism .
Sure, here are more applications of “2-methoxy-D3-phenol-3,4,5,6-D4” (also known as guaiacol ):
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Chemical Intermediate
- Field : Industrial Chemistry
- Application : Guaiacol is used as a chemical intermediate . It’s used in the synthesis of other compounds .
- Methods : The specific methods of application or experimental procedures depend on the compound being synthesized .
- Results : The outcomes obtained depend on the specific compound being synthesized .
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Antioxidants, Ultraviolet Absorbers, and Flame Retardants
- Field : Material Science
- Application : m-Aryloxy phenols, a group to which guaiacol belongs, have a wide range of applications, including as antioxidants, ultraviolet absorbers, and flame retardants .
- Methods : They are commonly used in the production of plastics, adhesives, and coatings due to their ability to improve these materials’ thermal stability and flame resistance .
- Results : The use of m-Aryloxy phenols in these applications results in materials with improved properties .
Sure, here are more applications of “2-methoxy-D3-phenol-3,4,5,6-D4” (also known as guaiacol ):
-
Flavoring Agent
- Field : Food Science
- Application : Guaiacol is used as a flavoring agent . It contributes to the flavor of many substances such as whiskey and roasted coffee .
- Methods : The specific methods of application or experimental procedures depend on the food product being flavored .
- Results : The outcomes obtained depend on the specific food product being flavored .
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Pyrolysis of Wood
- Field : Wood Science
- Application : Guaiacol is a common product of the pyrolysis of wood . It occurs widely in nature .
- Methods : The specific methods of application or experimental procedures depend on the wood being pyrolyzed .
- Results : The outcomes obtained depend on the specific wood being pyrolyzed .
properties
IUPAC Name |
2,3,4,5-tetradeuterio-6-(trideuteriomethoxy)phenol |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C7H8O2/c1-9-7-5-3-2-4-6(7)8/h2-5,8H,1H3/i1D3,2D,3D,4D,5D |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
LHGVFZTZFXWLCP-AAYPNNLASA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC1=CC=CC=C1O |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
[2H]C1=C(C(=C(C(=C1[2H])O)OC([2H])([2H])[2H])[2H])[2H] |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C7H8O2 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
131.18 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
2-methoxy-D3-phenol-3,4,5,6-D4 | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Citations
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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